Cas no 1805426-64-5 (Ethyl 6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-carboxylate)

• Product Name: Ethyl 6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-carboxylate
• CAS No: 1805426-64-5
• MF: C₁₀H₉BrF₂INO₂
• MW: 419.989241361618
• CID: 4804396
• Update Time: 2025-06-13

Ethyl 6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-carboxylate

• Inchi： 1S/C10H9BrF2INO2/c1-2-17-10(16)6-3-5(4-11)15-9(14)7(6)8(12)13/h3,8H,2,4H2,1H3
• InChI Key： KXIPSRRJCSKIQM-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(C(=O)OCC)=CC(CBr)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-carboxylate

Ethyl 6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-carboxylate

Ethyl 6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-carboxylate (CAS No. 1805426-64-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a pyridine core with functional groups that make it a versatile intermediate in the synthesis of biologically active molecules. The presence of both bromomethyl and iodopyridine substituents, along with the difluoromethyl group, endows this molecule with distinct chemical properties that are exploited in various synthetic pathways.

The pyridine ring is a fundamental scaffold in medicinal chemistry due to its prevalence in numerous pharmacologically active agents. The introduction of halogen atoms, particularly bromine and iodine, into this core structure enhances its reactivity, making it an attractive building block for further functionalization. The bromomethyl group, for instance, is known for its ability to participate in nucleophilic substitution reactions, allowing for the facile introduction of other functional groups. This reactivity is particularly valuable in the context of drug discovery, where the ability to modify molecular structures is crucial for optimizing biological activity.

The difluoromethyl group is another key feature of this compound that contributes to its utility in pharmaceutical synthesis. Difluorinated compounds are widely recognized for their enhanced metabolic stability and improved binding affinity to biological targets. This property has been leveraged in the development of various drugs, including antiviral and anticancer agents. The combination of these features in Ethyl 6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-carboxylate makes it a valuable asset in the synthetic toolkit of medicinal chemists.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The structural motif of Ethyl 6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-carboxylate, with its combination of halogenated pyridine and ester functionalities, aligns well with current trends in drug discovery. Researchers have been exploring its potential as a precursor for the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

The compound's unique reactivity also makes it a promising candidate for exploring new synthetic methodologies. For instance, the presence of both bromine and iodine allows for selective halogen-metal exchange reactions, which can be used to generate organometallic intermediates. These intermediates can then be further functionalized to produce complex molecular architectures. Such approaches are particularly relevant in the context of total synthesis efforts aimed at producing natural product analogs with enhanced pharmacological properties.

The use of Ethyl 6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-carboxylate has been documented in several recent studies that highlight its versatility as a synthetic intermediate. One notable application involves its use in the preparation of substituted pyridines that exhibit inhibitory activity against specific enzymes implicated in disease pathways. In one such study, researchers utilized this compound to develop novel inhibitors of tyrosine kinases, which play a pivotal role in signal transduction pathways associated with cancer progression. The success of these efforts underscores the importance of well-designed molecular scaffolds like Ethyl 6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-carboxylate

In addition to its role as a synthetic intermediate, Ethyl 6-(bromomethylbold>) -3-(dibromo methyl ) -2 - ( i o d o p y r i d i n e - 4 - c a r b o x y l ate ) ) has also been explored as a building block for materials science applications. The unique electronic properties conferred by the halogen substituents make this compound a candidate for use in organic electronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. While these applications are still largely experimental, they highlight the broader potential of such specialized organic compounds beyond traditional pharmaceuticals.

The future prospects for Ethyl 6-(bromomethylbold>) -3-(dibromo methyl ) -2 - ( i o d o p y r i d i n e - 4 - c a r b o x y l ate ) ) are promising, given its multifaceted utility and alignment with current trends in chemical synthesis and drug development. As research continues to uncover new applications and methodologies leveraging this compound's unique properties, it is likely to remain a cornerstone of both academic and industrial research efforts. Its role as a versatile intermediate continues to inspire innovation across multiple disciplines within chemical science.